Cas no 131245-13-1 (Phenol, 3-nitro-4-[3-(2-nitrophenoxy)propoxy]-)

• Product Name: Phenol, 3-nitro-4-[3-(2-nitrophenoxy)propoxy]-
• CAS No: 131245-13-1
• MF: C₁₅H₁₄N₂O₇
• MW: 334.280864238739
• CID: 1227738
• Update Time: 2024-08-03

Phenol, 3-nitro-4-[3-(2-nitrophenoxy)propoxy]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-nitro-4-[3-(2-nitrophenoxy)propoxy]-

• Inchi： 1S/C15H14N2O7/c18-11-6-7-15(13(10-11)17(21)22)24-9-3-8-23-14-5-2-1-4-12(14)16(19)20/h1-2,4-7,10,18H,3,8-9H2
• InChI Key： VRDFLEOAECWHAB-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(OCCCOC2=CC=CC=C2[N+]([O-])=O)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 334.08012

Experimental Properties

• Density: 1.410±0.06 g/cm3(Predicted)
• Melting Point: 129-131 °C(Solv: ethanol (64-17-5))
• Boiling Point: 561.1±45.0 °C(Predicted)
• PSA: 124.97
• pka: 8?+-.0.10(Predicted)